2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H23FN2O3S2/c1-27-18-7-4-5-16(13-18)22-20(24)14-17-6-2-3-12-23(17)28(25,26)19-10-8-15(21)9-11-19/h4-5,7-11,13,17H,2-3,6,12,14H2,1H3,(H,22,24)
• InChI Key: ARJZXBVAYSXPNX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O3S2
• Molecular Weight: 422.5 g/mol

Description

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-(methylthio)phenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Antibacterial Activity

Acetamide derivatives bearing piperidine and 1,3,4-oxadiazole heterocyclic cores have been synthesized and evaluated for their antibacterial potentials. A study demonstrated that these compounds exhibit moderate inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017).

Enzyme Inhibition

Compounds synthesized through both conventional and microwave-assisted protocols, including those related to the mentioned structure, showed potential as enzyme inhibitors. A particular study found that synthesized compounds had significant inhibition potential against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes (Virk et al., 2018).

Anti-tumor Activities

Novel isoxazole compounds, synthesized from related intermediates, showed promising anti-tumor activities. Preliminary biological tests indicated that some of these compounds have better anti-tumor activities, suggesting potential applications in cancer research (Hao-fei, 2011).

Antimicrobial Evaluation

The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety has led to the development of antimicrobial agents. These compounds were evaluated for their antibacterial and antifungal activities, showing promising results and indicating their potential utility in developing new treatments for microbial infections (Darwish et al., 2014).

Carbohydrate Chemistry

A study on the protection of hydroxyl groups using a related sulfonamide group has been conducted. The 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group was synthesized and evaluated, showing that it could be cleaved under mild conditions and was stable under acidic conditions. This research is valuable in the synthesis of complex carbohydrates (Spjut et al., 2010).